![molecular formula C6H5ClFNO B1458161 5-Chloro-2-fluoro-3-methoxypyridine CAS No. 1227580-27-9](/img/structure/B1458161.png)
5-Chloro-2-fluoro-3-methoxypyridine
Overview
Description
5-Chloro-2-fluoro-3-methoxypyridine is a chemical compound with the molecular formula C6H5ClFNO. It has a molecular weight of 161.56 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is1S/C6H5ClFNO/c1-10-5-2-4 (7)3-9-6 (5)8/h2-3H,1H3
. This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a density of 1.3±0.1 g/cm3, a boiling point of 218.4±35.0 °C at 760 mmHg, and a vapor pressure of 0.2±0.4 mmHg at 25°C . The compound has a molar refractivity of 35.9±0.3 cm3, a polar surface area of 22 Å2, and a molar volume of 122.8±3.0 cm3 .Scientific Research Applications
Synthesis of Herbicidal Compounds
A notable application of 5-chloro-2-fluoro-3-methoxypyridine is its role in the synthesis of novel herbicidal compounds. For instance, derivatives of this compound with a 1,3,4-oxadiazole ring have shown moderate to high levels of herbicidal activity against various weeds, demonstrating its potential as a key building block in developing new herbicides with specific target spectrums and safety profiles (Tajik & Dadras, 2011).
Building Blocks for Medicinal Chemistry
This compound serves as a halogen-rich intermediate for synthesizing pentasubstituted pyridines. These compounds are valuable in medicinal chemistry for creating molecules with specific pharmacological activities. Their synthesis involves novel pathways that allow for the incorporation of various functional groups, making them versatile intermediates for further chemical manipulations (Wu et al., 2022).
Chemical Transformations and Functionalization
The structural flexibility of this compound is highlighted in its use for creating diverse molecular architectures. This includes its transformation into various functionalized pyridines through chemoselective amination processes. Such transformations are critical in the development of molecules with potential applications in pharmaceuticals, agrochemicals, and materials science. These methods offer pathways for selective substitution, demonstrating the compound's utility in complex organic syntheses (Stroup et al., 2007).
Photophysical Properties for "Push-Pull" Fluorophores
The compound also plays a role in the synthesis of "push-pull" fluorophores, where it is used to study the effect of fluorine substitution on photophysical properties. This research has implications for designing new materials for optoelectronic applications, highlighting the significance of this compound in developing novel photonic and electronic materials (Kopchuk et al., 2020).
Exploration of Tautomerism
Furthermore, this compound contributes to fundamental research in chemistry, such as studies on tautomerism and the stabilization of zwitterionic structures. This research provides insights into the behavior of pyrimidines in various solvents and under different conditions, which is essential for understanding the reactivity and stability of these compounds in chemical syntheses and applications (Kheifets et al., 2006).
Safety and Hazards
The compound is classified under the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary statements include P261 (avoid breathing dust/fume/gas/mist/vapors/spray), P305 (IF IN EYES), P351 (rinse cautiously with water for several minutes), and P338 (remove contact lenses if present and easy to do – continue rinsing) .
Properties
IUPAC Name |
5-chloro-2-fluoro-3-methoxypyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClFNO/c1-10-5-2-4(7)3-9-6(5)8/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFIHQDCDSBTEJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=CC(=C1)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1227580-27-9 | |
Record name | 5-chloro-2-fluoro-3-methoxypyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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